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Compound of Interest

Compound Name: 2-Methylindazole-7-boronic acid

CAS No.: 1001907-58-9

Cat. No.: B3026515

Get Quote

An In-depth Technical Guide to the Spectroscopic Characterization of 2-Methylindazole-7-
boronic acid

Abstract
This technical guide provides a comprehensive analysis of the key spectroscopic data for 2-
Methylindazole-7-boronic acid (CAS: 1001907-58-9; Molecular Formula: C₈H₉BN₂O₂;

Molecular Weight: 175.98 g/mol ).[1][2][3] As a critical building block in medicinal chemistry and

organic synthesis, particularly for Suzuki-Miyaura cross-coupling reactions, unambiguous

structural confirmation and purity assessment are paramount.[4][5][6] This document serves as

a reference for researchers and drug development professionals, detailing the principles,

optimized experimental protocols, and expert interpretation of Nuclear Magnetic Resonance

(NMR), Mass Spectrometry (MS), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopic

data for this compound.

Molecular Structure and Spectroscopic Relevance
The unique arrangement of the N-methylated indazole ring system ortho to a boronic acid

moiety dictates a distinct spectroscopic fingerprint. Understanding this structure is the
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foundation for all subsequent spectral interpretation.

Indazole Ring System: A bicyclic aromatic heterocycle providing a rigid scaffold and

characteristic signals in aromatic regions of NMR spectra.

N-Methyl Group: A key substituent that simplifies the tautomeric possibilities of the indazole

ring and provides a sharp, singlet signal in ¹H NMR, serving as an important internal

reference point.

Boronic Acid Group (-B(OH)₂): The primary reactive center for cross-coupling. This group is

directly probed by ¹¹B NMR and exhibits characteristic stretches in IR spectroscopy. Its acidic

protons are often exchangeable and may appear as a broad signal in ¹H NMR.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful technique for the complete structural elucidation of 2-
Methylindazole-7-boronic acid in solution. A multi-nuclear approach (¹H, ¹³C, ¹¹B) is essential

for unambiguous assignment.

¹H NMR Spectroscopy
Principle & Rationale: ¹H NMR provides detailed information about the number, chemical

environment, and connectivity of protons in the molecule. For 2-Methylindazole-7-boronic
acid, it is used to confirm the substitution pattern on the aromatic ring and the presence of the

N-methyl group.

Experimental Protocol: ¹H NMR Acquisition

Sample Preparation: Accurately weigh ~5 mg of 2-Methylindazole-7-boronic acid and

dissolve it in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆). The choice of DMSO-d₆ is

strategic as its polarity aids in dissolving the polar boronic acid and its residual water peak

does not typically overlap with key analyte signals. It also allows for the observation of

exchangeable protons from the -B(OH)₂ group.

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer equipped with a

broadband probe.
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Acquisition Parameters:

Pulse Program: Standard single-pulse (zg30).

Temperature: 298 K.

Spectral Width: -2 to 12 ppm.

Number of Scans: 16 (adjust for concentration).

Relaxation Delay (d1): 2 seconds.

Processing: Apply a 0.3 Hz line broadening factor, followed by Fourier transformation, phase

correction, and baseline correction. Reference the spectrum to the residual solvent peak

(DMSO-d₆ at δ 2.50 ppm).

Data Summary & Interpretation
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Predicted
Signal

Chemical
Shift (δ,
ppm)

Multiplicity Integration Assignment Rationale

H-3 ~8.2 Singlet 1H
CH on

Indazole

The proton

on the five-

membered

ring,

deshielded by

adjacent

nitrogen

atoms.

H-4, H-5, H-6 ~7.0 - 7.8
Multiplet/dd,

t, dd
3H Aromatic CH

Protons on

the benzene

portion of the

indazole ring,

exhibiting

characteristic

splitting

patterns

based on

their

coupling.
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B(OH)₂
~8.0

(variable)
Broad Singlet 2H

Boronic Acid

OH

A broad,

exchangeabl

e signal

characteristic

of acidic

protons. Its

chemical shift

is highly

dependent on

concentration

,

temperature,

and water

content.

N-CH₃ ~4.1 Singlet 3H Methyl Group

A sharp

singlet due to

the three

equivalent

protons on

the methyl

group

attached to

the nitrogen

atom.

¹¹B NMR Spectroscopy
Principle & Rationale: ¹¹B NMR is a highly specific and indispensable technique for

characterizing organoboron compounds. The chemical shift provides direct evidence of the

boron atom's coordination state and chemical environment. For 2-Methylindazole-7-boronic
acid, a single peak is expected, confirming the presence of a trigonal planar boronic acid.

Experimental Protocol: ¹¹B NMR Acquisition

Sample Preparation: Use the same sample prepared for ¹H NMR analysis.
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Instrumentation: A 400 MHz NMR spectrometer, tuned to the ¹¹B frequency (~128.4 MHz).

Acquisition Parameters:

Pulse Program: Standard single-pulse with proton decoupling.

Spectral Width: 100 to -100 ppm.

Number of Scans: 128 or more, as ¹¹B is a quadrupolar nucleus leading to broader

signals.

Reference: Use an external reference of BF₃·OEt₂ (δ 0.0 ppm) or perform electronic

referencing.[7]

Processing: Apply a 5-10 Hz line broadening factor before Fourier transformation.

Data Summary & Interpretation

Predicted
Signal

Chemical Shift
(δ, ppm)

Linewidth Assignment Rationale

B(OH)₂ ~28 - 33 Broad Boronic Acid

This chemical

shift range is

characteristic of

a three-

coordinate, sp²-

hybridized boron

atom in an

arylboronic acid.

[7][8] A

significantly

different shift

would suggest

complexation or

degradation.

Mass Spectrometry (MS)
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Principle & Rationale: MS provides the exact molecular weight of the compound and, through

fragmentation analysis, offers further structural confirmation. For boronic acids, mass

spectrometry requires careful consideration of potential in-source reactions, such as

dehydration.

Experimental Protocol: LC-MS (ESI) Analysis

Sample Preparation: Prepare a stock solution of 1 mg/mL 2-Methylindazole-7-boronic acid
in methanol. Dilute to a final concentration of ~1-10 µg/mL using a mobile phase-matched

solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

Chromatography (UPLC/HPLC):

Column: C18 reversed-phase column (e.g., ACQUITY Premier BEH C18).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A suitable gradient to ensure separation from impurities (e.g., 5% to 95% B over

5 minutes).

Flow Rate: 0.4 mL/min.

Mass Spectrometry (ESI-QTOF or ESI-QqQ):

Ionization Mode: Electrospray Ionization (ESI), run in both positive and negative modes to

determine the optimal response.

Capillary Voltage: 3.0 kV.

Source Temperature: 120 °C.

Desolvation Temperature: 350 °C.

Scan Range: m/z 50-500.

Data Summary & Interpretation
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Ion Calculated m/z Observed m/z
Rationale &
Interpretation

[M+H]⁺ 177.0826 ~177.08

The protonated

molecular ion,

typically observed in

positive ESI mode.

[M-H]⁻ 175.0670 ~175.07

The deprotonated

molecular ion, often

observed in negative

ESI mode for acidic

compounds.[9]

[M-H₂O+H]⁺ 159.0721 ~159.07

Ion corresponding to

the loss of a water

molecule. Boronic

acids are prone to

dehydration in the gas

phase.[10]

[M₃-3H₂O-H]⁻ 473.1705 ~473.17

The deprotonated

trimeric boroxine. This

is a common

observation for

boronic acids,

resulting from

intermolecular

dehydration of three

molecules. Its

presence is not

necessarily indicative

of sample impurity but

is an artifact of the

analysis.[10]

Workflow for LC-MS Analysis of 2-Methylindazole-7-boronic acid
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Sample Preparation Instrumental Analysis

Data Interpretation

Dissolve in MeOH
(1 mg/mL)

Dilute to 1-10 µg/mL
in Mobile Phase

UPLC Separation
(C18 Column)

ESI Source
(+/- Ionization)

Mass Analyzer
(TOF or QqQ)

[M+H]⁺ at m/z 177

Boroxine Artifact
[M₃-3H₂O-H]⁻

Click to download full resolution via product page

Caption: LC-MS workflow from sample preparation to data interpretation.

Infrared (IR) Spectroscopy
Principle & Rationale: IR spectroscopy probes the vibrational frequencies of functional groups.

It is a rapid and effective method for confirming the presence of key structural motifs, such as

the O-H and B-O bonds of the boronic acid and the aromatic indazole ring.

Experimental Protocol: ATR-FTIR

Sample Preparation: Place a small amount (~1-2 mg) of the solid 2-Methylindazole-7-
boronic acid powder directly onto the crystal of an Attenuated Total Reflectance (ATR)

accessory.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR

accessory.

Acquisition: Collect the spectrum from 4000 to 500 cm⁻¹. Perform a background scan prior to

the sample scan.

Processing: The data is typically presented as a plot of transmittance (%) versus

wavenumber (cm⁻¹).

Data Summary & Interpretation
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Wavenumber
(cm⁻¹)

Vibration Type Functional Group Rationale

3500 - 3200 (broad) O-H Stretch
Boronic Acid (-

B(OH)₂)

A very broad and

strong band due to

hydrogen bonding of

the hydroxyl groups.

[11]

3100 - 3000 C-H Stretch Aromatic C-H

Characteristic

stretching of sp² C-H

bonds on the indazole

ring.

2950 - 2850 C-H Stretch N-Methyl (-CH₃)

Stretching of sp³ C-H

bonds in the methyl

group.

1620 - 1580 C=C / C=N Stretch Aromatic Ring

Vibrations associated

with the conjugated

indazole ring system.

[12]

~1350 (strong) B-O Stretch Boronic Acid (B-O)

A strong,

characteristic band for

the boron-oxygen

single bond.[11]

Ultraviolet-Visible (UV-Vis) Spectroscopy
Principle & Rationale: UV-Vis spectroscopy measures the electronic transitions within a

molecule, primarily those involving π-electrons in conjugated systems. For 2-Methylindazole-
7-boronic acid, the spectrum is dominated by the π → π* transitions of the aromatic indazole

system.

Experimental Protocol: UV-Vis

Sample Preparation: Prepare a stock solution in a UV-transparent solvent like methanol.

Create a dilute solution (~10 µM) to ensure the absorbance falls within the linear range of the
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instrument (typically < 1.5 AU).

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Acquisition: Scan the sample from 400 nm to 200 nm using a quartz cuvette. Use the pure

solvent as a blank reference.

Processing: Identify the wavelength of maximum absorbance (λmax).

Data Summary & Interpretation

λmax (nm) Solvent Assignment Rationale

~280 - 300 Methanol π → π* Transition

This absorption is

characteristic of the

extended π-

conjugated system of

the bicyclic indazole

ring. The exact

position can be

influenced by solvent

polarity.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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